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Compound of Interest

Compound Name: Isoamyl salicylate

Cat. No.: B1672214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isoamyl salicylate, a salicylic acid ester, is a widely utilized aromatic compound in the

fragrance, flavor, and cosmetic industries. This technical guide provides an in-depth overview

of its core chemical and physical properties, a detailed experimental protocol for its synthesis

via Fischer esterification, and a summary of its applications and safety information. The

synthesis pathway and experimental workflow are visually represented to facilitate

understanding.

Core Properties of Isoamyl Salicylate
Isoamyl salicylate, also known as isopentyl salicylate or 3-methylbutyl 2-hydroxybenzoate, is

a colorless to pale yellow liquid.[1] Its chemical and physical properties are summarized in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₆O₃ [2]

Molecular Weight 208.25 g/mol [2]

CAS Number 87-20-7 [2]

Appearance Colorless to pale yellow liquid [1]

Odor
Sweet, floral, slightly balsamic,

herbaceous-green
[3]

Boiling Point 277-278 °C [4]

Density
Approximately 1.05 g/mL at 25

°C
[4]

Refractive Index Approximately 1.507 at 20 °C [4]

Solubility
Insoluble in water; soluble in

ethanol and oils
[1]

Synthesis of Isoamyl Salicylate
Isoamyl salicylate is commonly synthesized through the Fischer esterification of salicylic acid

with isoamyl alcohol, using a strong acid catalyst such as sulfuric acid.[5][6] The reaction is

reversible and is typically driven to completion by using an excess of one of the reactants or by

removing the water produced during the reaction.[7]

Synthesis Pathway
The following diagram illustrates the Fischer esterification reaction for the synthesis of isoamyl
salicylate.
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Reactants

Products

Salicylic Acid

H₂SO₄ (catalyst)
Heat

Isoamyl Alcohol

Isoamyl Salicylate Water
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Fischer esterification of salicylic acid and isoamyl alcohol.

Detailed Experimental Protocol
This protocol is based on typical laboratory procedures for Fischer esterification.[2][5][8]

Materials:

Salicylic acid (1.0 eq)

Isoamyl alcohol (3.0 eq)

Concentrated sulfuric acid (catalytic amount, e.g., 0.1 eq)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent (e.g., diethyl ether or dichloromethane)

Equipment:

Round-bottom flask
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Reflux condenser

Heating mantle or oil bath

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus (for vacuum distillation)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve salicylic

acid in isoamyl alcohol.

Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux (typically around 130-135

°C) for 3-6 hours.[2][5] The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup - Neutralization: After cooling to room temperature, transfer the reaction mixture to a

separatory funnel. Dilute with an organic solvent and wash with water. Carefully wash the

organic layer with a saturated sodium bicarbonate solution to neutralize any unreacted

salicylic acid and the sulfuric acid catalyst. Wash with water until the aqueous layer is

neutral.[2][8]

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate, then filter to remove the drying agent.

Purification: Remove the organic solvent using a rotary evaporator. The crude isoamyl
salicylate can be further purified by vacuum distillation, collecting the fraction at

approximately 150-155 °C under reduced pressure.[2][8]

Experimental Workflow
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The following diagram outlines the key steps in the synthesis and purification of isoamyl
salicylate.

Start

Combine Salicylic Acid,
Isoamyl Alcohol, and H₂SO₄

Heat to Reflux
(3-6 hours)

Workup:
- Cool reaction mixture

- Dilute with organic solvent
- Wash with NaHCO₃ solution

- Wash with water

Dry Organic Layer
(e.g., with MgSO₄)

Filter to Remove
Drying Agent

Evaporate Solvent

Vacuum Distillation

Pure Isoamyl Salicylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for the synthesis and purification of isoamyl salicylate.

Applications
Isoamyl salicylate has a wide range of applications, primarily driven by its pleasant and

persistent floral scent.

Fragrance Industry: It is a key component in many perfumes, soaps, detergents, and other

personal care products, often used to create or enhance floral and herbal scents.[3]

Flavor Industry: It is used as a flavoring agent in some food products and beverages.

Cosmetics: Due to its fragrance, it is incorporated into various cosmetic formulations.[1]

Safety and Toxicology
Isoamyl salicylate is generally considered to have low toxicity. The Flavor and Extract

Manufacturers Association (FEMA) has designated it as Generally Recognized as Safe (GRAS)

for use as a flavoring agent. The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) has also concluded that it poses no safety concern at current levels of intake when

used as a flavoring agent. Direct contact may cause mild skin or eye irritation.[4] For detailed

toxicological data, researchers should consult comprehensive safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

2. CN102249926A - Preparation method of isoamyl salicylate - Google Patents
[patents.google.com]

3. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672214?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/isoamyl-o-hydroxybenzoate-dic933.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2019_10_11!03_20_25_PM.pdf
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-salicylate
https://www.benchchem.com/product/b1672214?utm_src=pdf-custom-synthesis
https://uomustansiriyah.edu.iq/media/lectures/4/4_2019_10_11!03_20_25_PM.pdf
https://patents.google.com/patent/CN102249926A/en
https://patents.google.com/patent/CN102249926A/en
https://wap.guidechem.com/encyclopedia/isoamyl-o-hydroxybenzoate-dic933.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Isoamyl salicylate | C12H16O3 | CID 6874 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. westfield.ma.edu [westfield.ma.edu]

8. CN101429127B - Method for superacid catalysis synthesis of isoamyl salicylate with
mesoporous molecular sieve solid - Google Patents [patents.google.com]

To cite this document: BenchChem. [Isoamyl Salicylate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672214#molecular-weight-and-formula-of-isoamyl-
salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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